![molecular formula C22H17NO3S B3000641 7-(cinnamyloxy)-3-(4-methylthiazol-2-yl)-2H-chromen-2-one CAS No. 308297-96-3](/img/structure/B3000641.png)
7-(cinnamyloxy)-3-(4-methylthiazol-2-yl)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(cinnamyloxy)-3-(4-methylthiazol-2-yl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C22H17NO3S and its molecular weight is 375.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound 7-(cinnamyloxy)-3-(4-methylthiazol-2-yl)-2H-chromen-2-one is utilized in the synthesis of various chemical derivatives. For example, it serves as a base for creating Thiazolidin-4-ones, which show promise for future antibacterial applications. This synthesis involves reactions with various reagents, resulting in a range of Schiff’s bases and acetamides (Čačić et al., 2009).
- Coumarin derivatives, including those similar to the target compound, have been synthesized for potential use as fluorescent probes in molecular biology and medicine. These derivatives show interesting absorption and fluorescence characteristics, which are valuable in such applications (Deligeorgiev et al., 2008).
Antimicrobial and Therapeutic Potential
- Several derivatives of this compound have shown significant antimicrobial activity. For instance, certain analogs have been tested for their inhibitory potential against both Gram-positive and Gram-negative bacteria, as well as antifungal properties. This suggests potential applications in developing new antimicrobial agents (Mandala et al., 2013).
- Coumarin derivatives are also being explored for their potential in treating various diseases. For example, some novel coumarin derivatives have been synthesized as potential acetylcholinesterase inhibitors, which could be relevant for Alzheimer's disease treatment (Amin et al., 2021).
Biological Screening and Antioxidant Properties
- Coumarin derivatives, similar to the compound , have undergone biological screening. Some of these compounds exhibit cytotoxic and bactericidal activity, indicating their potential use in medical applications (Khan et al., 2003).
- The antioxidant properties of these compounds have also been explored. For instance, certain coumarin derivatives show high antioxidant activities, which might be beneficial in addressing oxidative stress-related diseases (Abd-Almonuim et al., 2020).
Properties
IUPAC Name |
3-(4-methyl-1,3-thiazol-2-yl)-7-[(E)-3-phenylprop-2-enoxy]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17NO3S/c1-15-14-27-21(23-15)19-12-17-9-10-18(13-20(17)26-22(19)24)25-11-5-8-16-6-3-2-4-7-16/h2-10,12-14H,11H2,1H3/b8-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLHGZRJQHNTVEC-VMPITWQZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)C2=CC3=C(C=C(C=C3)OCC=CC4=CC=CC=C4)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CSC(=N1)C2=CC3=C(C=C(C=C3)OC/C=C/C4=CC=CC=C4)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.